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acid
Cat. No.: B13290827

Get Quote

Executive Summary

In the high-stakes environment of pharmaceutical process chemistry, 2-[2-Chloro-6-
(methoxycarbonyl)phenyl]acetic acid represents a critical structural motif. It functions
primarily as a regio-selective building block for polycyclic heterocycles (such as isocoumarins
and isoindolinones) and serves as a vital impurity standard in the quality control of phenylacetic
acid-derived NSAIDs (e.g., Diclofenac, Aceclofenac).

Precise characterization of its molecular weight (228.63 g/mol ) and fragmentation pattern is
essential to distinguish it from its structural isomers (e.g., 4-chloro analogues) during impurity
profiling. This guide outlines the definitive physicochemical data, synthetic pathways, and
validation protocols required for its use in R&D and GMP environments.

Physicochemical Profile

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13290827#bc-rfq
https://www.benchchem.com/product/b13290827/docs?utm_src=pdf-body#2-2-chloro-6-methoxycarbonyl-phenyl-acetic-acid-technical-characterization-synthetic-utility
https://www.benchchem.com/product/b13290827/docs?utm_src=pdf-body#2-2-chloro-6-methoxycarbonyl-phenyl-acetic-acid-technical-characterization-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13290827?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The following data constitutes the core identity of the molecule. In analytical workflows, the

monoisotopic mass is the critical parameter for High-Resolution Mass Spectrometry (HRMS)

confirmation.

Table 1: Core Chemical Specifications

Parameter

Value

Technical Note

Chemical Name

2-[2-Chloro-6-
(methoxycarbonyl)phenyl]aceti

c acid

IUPAC nomenclature based on

phenylacetic acid scaffold.

CAS Number

1803599-41-8

Primary identifier for this

specific regioisomer.[1]

Molecular Formula

C10H9ClO4

Confirmed by elemental

analysis.

Molecular Weight (Average)

228.63 g/mol

Used for stoichiometric

calculations in synthesis.

Monoisotopic Mass

228.019 g/mol

Target m/z for Mass
Spectrometry ([M-H]~ =
227.011).

Physical State

Off-white to pale yellow solid

Hygroscopic; store under inert

atmosphere.

Solubility

DMSO, Methanol, Ethyl
Acetate

Poor solubility in water; soluble

in alkaline aqueous buffers.

pKa (Predicted)

~3.8 (Carboxylic Acid)

The acid moiety ionizes readily

at physiological pH.

Synthetic Causality & Pathways

The synthesis of this molecule is non-trivial due to the need for regioselectivity. A standard

Friedel-Crafts approach often yields mixtures. The preferred "Senior Scientist”" route involves

the controlled methanolysis of 3-chlorohomophthalic anhydride. This method ensures the

correct positioning of the ester and acid groups via steric control.
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Mechanism of Action

The chlorine atom at position 2 (ortho to the acetic acid chain) provides steric hindrance,
directing nucleophilic attack by methanol to the less hindered carbonyl of the anhydride, or
requiring specific catalytic conditions to achieve the desired mono-ester.

Diagram 1: Regioselective Synthesis Workflow

The following workflow illustrates the logic flow from precursor selection to final isolation,
highlighting the critical decision points for purity.

WA Controlled Methanolysis
(MeOH, 0°C)

Yield: ~65% -

Click to download full resolution via product page

Caption: Figure 1.[2] Regioselective synthesis via homophthalic anhydride ring-opening,
ensuring correct ester/acid placement.

Analytical Validation Protocols

Trustworthiness in data comes from self-validating systems. Merely running an HPLC is
insufficient; one must verify the identity against potential regioisomers.

Protocol A: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm Molecular Weight (228.63 g/mol ) and exclude de-chlorinated impurities.
e Instrument: Q-TOF or Orbitrap MS.
« lonization: Electrospray lonization (ESI) in Negative Mode (ESI-).

o Reasoning: The carboxylic acid group deprotonates easily, providing a strong [M-H]~
signal.

o Expected Signals:

o [M-H]™: m/z 227.011 (Base peak).
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o |sotope Pattern: Look for the characteristic 3:1 ratio of 3°Cl to 3’Cl isotopes (m/z 227.011
vs 229.008). This confirms the presence of exactly one chlorine atom.

e Fragmentation (MS/MS):
o Loss of CO:z (44 Da) from the carboxylic acid - m/z ~183.

o Loss of Methanol (32 Da) from the ester - m/z ~195.

Protocol B: NMR Structural Confirmation

Objective: Distinguish from the 4-chloro isomer.
e 1H NMR (DMSO-ds):
o Look for the singlet of the methyl ester (-OCH?s) at ~3.6-3.8 ppm.
o Look for the singlet of the methylene group (-CH2-) at ~3.9-4.1 ppm.

o Critical Check: The aromatic region (7.0-8.0 ppm) must show a specific splitting pattern for
a 1,2,3-trisubstituted benzene (typically two doublets and a triplet, or a multiplet depending
on overlap). The coupling constants will differ significantly from the 1,2,4-trisubstituted
pattern of the 4-chloro isomer.

Application in Drug Development

This molecule is not merely a laboratory curiosity; it is a functional scaffold.

Impurity Profiling (The "Gatekeeper" Role)

In the synthesis of Diclofenac or Aceclofenac, oxidative degradation or incomplete
carbonylation can lead to side products retaining the phenylacetic acid core. This molecule
serves as a Reference Standard to quantify such impurities. If this impurity exceeds 0.10% in a
drug substance, it triggers mandatory toxicological qualification under ICH Q3A(R2) guidelines.

Scaffold for Heterocycles

The proximity of the methoxycarbonyl (electrophile) and acetic acid (nucleophile precursor)
groups allows for rapid cyclization into Isocoumarins (anticoagulant potential) or Isoindolinones
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(anti-inflammatory potential).

Diagram 2: Analytical Decision Tree

Use this logic flow to determine if an unknown impurity is the target molecule.

Unknown Impurity Detected
(RT ~12.5 min)

ESI(-) Mass Spec
m/z = 227.0?

Cl Isotope Pattern?
(3:1 Ratio)

Yes

E_oss of CO2 (-44)’.) No

1H NMR: Aromatic Pattern
(1,2,3-trisubstituted)

Mismatch

CONFIRMED IDENTITY: Reject / Identify as

Regioisomer

2-[2-Chloro-6-(methoxycarbonyl)
phenyl]acetic acid

Click to download full resolution via product page

Caption: Figure 2. Analytical decision matrix for confirming the identity of the target
impurity/intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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